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Compound of Interest

Compound Name: Humulane

Cat. No.: B1235185 Get Quote

α-Humulene, a naturally occurring monocyclic sesquiterpene found in the essential oils of

numerous plants, has garnered significant attention for its potential therapeutic properties,

including its anticancer activities.[1] This guide provides a comparative analysis of α-

humulene's anticancer effects across various cell lines, supported by experimental data and

detailed protocols to aid researchers in their investigations.

Comparative Cytotoxicity of α-Humulene in Various
Cancer Cell Lines
The cytotoxic potential of α-humulene has been evaluated against a range of cancer cell lines,

demonstrating varied efficacy. The half-maximal inhibitory concentration (IC50) values from

several studies are summarized below, offering a quantitative comparison of its antiproliferative

effects.
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Cancer Type Cell Line IC50 (µM)
Noteworthy
Observations

Colon Cancer HCT-116 310

α-Humulene

demonstrated

cytotoxic potential by

inhibiting cancer cell

growth.[2]

HT-29 52
Significant cytotoxicity

was observed.[2]

Caco-2, SW-620 -

α-Humulene

enhanced the

antiproliferative effects

of 5-fluorouracil and

oxaliplatin.[3]

Breast Cancer MCF-7 420

Cytotoxic potential

was demonstrated by

inhibiting cell growth.

[2]

Lung Cancer A549 130

α-Humulene exhibited

significant cytotoxicity.

[2]

Hepatocellular

Carcinoma

Huh7, SMMC-7721,

HepG2, Hep3B
~15 (at 15 µmol/L)

α-Humulene inhibited

the proliferation of all

tested hepatocellular

carcinoma cell lines.

[2][4]

Ovarian Cancer A2780 40

Showed

antiproliferative

activity.[2]

SKOV3 200

Showed

antiproliferative

activity.[2]
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Lymphoblast CCRF/CEM 200

Demonstrated

antiproliferative

activity.[2]

Murine Macrophage RAW264.7 190
Exhibited cytotoxic

potential.[2]

Mechanisms of Action: Unraveling Humulene's
Anticancer Pathways
Research indicates that α-humulene exerts its anticancer effects through multiple mechanisms,

primarily by inducing apoptosis and modulating key signaling pathways.

Induction of Apoptosis
α-Humulene has been shown to induce apoptosis in cancer cells through both intrinsic and

extrinsic pathways. In hepatocellular carcinoma cells, it was found to trigger mitochondrial

apoptosis, leading to the activation of caspase-3 and cleavage of PARP.[4][5] Furthermore, γ-

humulene, an isomer, has been reported to induce apoptosis in human colorectal cancer HT29

cells via a death receptor 5 (DR5)-mediated pathway.[6] This involves the stimulation of DR5

and DR4, recruitment of the FADD adapter protein, and subsequent activation of caspase-8

and caspase-3.[6]

Modulation of Signaling Pathways
1. Inhibition of the Akt Signaling Pathway:

In hepatocellular carcinoma, α-humulene has been observed to inhibit the activation of Akt, a

key protein kinase that promotes cell survival and proliferation.[4][5] By inhibiting Akt, α-

humulene leads to decreased phosphorylation of its downstream targets, GSK-3 and Bad,

which in turn promotes apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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